Cas no 338771-45-2 (1-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]amino}-1-phenylethan-1-ol)
1-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]amino}-1-phenylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-FLUOROPHENYL)-2-[(4-METHYLBENZYL)AMINO]-1-PHENYL-1-ETHANOL
- 1-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]amino}-1-phenylethan-1-ol
-
1-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]amino}-1-phenylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 2J-340S-1MG |
1-(4-fluorophenyl)-2-[(4-methylbenzyl)amino]-1-phenyl-1-ethanol |
338771-45-2 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 2J-340S-5MG |
1-(4-fluorophenyl)-2-[(4-methylbenzyl)amino]-1-phenyl-1-ethanol |
338771-45-2 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 2J-340S-10MG |
1-(4-fluorophenyl)-2-[(4-methylbenzyl)amino]-1-phenyl-1-ethanol |
338771-45-2 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 2J-340S-0.5G |
1-(4-fluorophenyl)-2-[(4-methylbenzyl)amino]-1-phenyl-1-ethanol |
338771-45-2 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 2J-340S-1G |
1-(4-fluorophenyl)-2-[(4-methylbenzyl)amino]-1-phenyl-1-ethanol |
338771-45-2 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 2J-340S-5G |
1-(4-fluorophenyl)-2-[(4-methylbenzyl)amino]-1-phenyl-1-ethanol |
338771-45-2 | >90% | 5g |
£3080.00 | 2025-02-09 | |
| Key Organics Ltd | 2J-340S-10G |
1-(4-fluorophenyl)-2-[(4-methylbenzyl)amino]-1-phenyl-1-ethanol |
338771-45-2 | >90% | 10g |
£5775.00 | 2025-02-09 | |
| A2B Chem LLC | AI71783-1mg |
1-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]amino}-1-phenylethan-1-ol |
338771-45-2 | >90% | 1mg |
$202.00 | 2023-12-30 | |
| A2B Chem LLC | AI71783-5mg |
1-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]amino}-1-phenylethan-1-ol |
338771-45-2 | >90% | 5mg |
$215.00 | 2023-12-30 | |
| A2B Chem LLC | AI71783-10mg |
1-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]amino}-1-phenylethan-1-ol |
338771-45-2 | >90% | 10mg |
$241.00 | 2023-12-30 |
1-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]amino}-1-phenylethan-1-ol Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 1-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]amino}-1-phenylethan-1-ol
Research Briefing on 1-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]amino}-1-phenylethan-1-ol (CAS: 338771-45-2)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 1-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]amino}-1-phenylethan-1-ol (CAS: 338771-45-2) as a promising compound for therapeutic applications. This briefing synthesizes the latest research findings, focusing on its pharmacological properties, synthetic pathways, and potential clinical uses.
The compound, characterized by its unique fluorophenyl and methylphenyl substituents, has garnered attention due to its selective binding affinity for specific biological targets. Recent studies have demonstrated its efficacy in modulating neurotransmitter systems, particularly in the context of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed its potent inhibitory effects on monoamine transporters, suggesting potential applications in depression and anxiety disorders.
Synthetic approaches to 1-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]amino}-1-phenylethan-1-ol have also evolved, with novel catalytic methods improving yield and enantioselectivity. A 2024 study in Organic Letters detailed a palladium-catalyzed asymmetric synthesis, achieving >90% enantiomeric excess. This methodological advancement is critical for scaling up production while maintaining pharmacological purity.
Pharmacokinetic profiling (European Journal of Pharmaceutical Sciences, 2024) indicates favorable absorption and metabolic stability, with a half-life of 8-12 hours in preclinical models. However, challenges remain in optimizing blood-brain barrier penetration, as highlighted by molecular dynamics simulations showing moderate passive diffusion coefficients.
Ongoing clinical investigations (Phase I/II trials) are evaluating its safety profile in humans, with preliminary data suggesting dose-dependent effects on target engagement biomarkers. Researchers emphasize the need for further structure-activity relationship studies to refine selectivity and minimize off-target interactions.
In conclusion, 1-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]amino}-1-phenylethan-1-ol represents a chemically and biologically intriguing scaffold warranting continued investigation. Its dual modulatory capacity on neuronal receptors and transporters positions it as a multifunctional agent for CNS disorders, though additional optimization is required for clinical translation.
338771-45-2 (1-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]amino}-1-phenylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)